Cas no 51985-05-8 (Phenol, 3-(1-methylethenyl)-, acetate)

• Product Name: Phenol, 3-(1-methylethenyl)-, acetate
• CAS No: 51985-05-8
• Molecular Formula: C₁₁H₁₂O₂
• Molecular Weight: 194.22706
• CID: 360933
• PubChem ID: 71365863

Phenol, 3-(1-methylethenyl)-, acetate Properties

Names and Identifiers

• Phenol, 3-(1-methylethenyl)-, acetate
• acetic acid,3-prop-1-en-2-ylphenol
• Acetic acid--3-(prop-1-en-2-yl)phenol (1/1)
• 51985-05-8
• DTXSID00789247

• InChIKey： AXISMUINTMGGMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O.C2H4O2/c1-7(2)8-4-3-5-9(10)6-8;1-2(3)4/h3-6,10H,1H2,2H3;1H3,(H,3,4)
• SMILES： CC(=O)O.CC(C1=CC=CC(O)=C1)=C

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes